Cas no 1187581-89-0 (Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate)

• Product Name: Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate
• CAS No: 1187581-89-0
• MF: C₂₀H₂₉NO₇
• MW: 395.446766614914
• CID: 2893319
• Update Time: 2025-06-08

Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate

• Inchi： 1S/C20H29NO7/c1-19(2,3)27-17(24)21(18(25)28-20(4,5)6)15(16(23)26-7)12-13-8-10-14(22)11-9-13/h8-11,15,22H,12H2,1-7H3/t15-/m0/s1
• InChI Key： UVFMDNPMYPSAEH-HNNXBMFYSA-N
• SMILES： O(C(N(C(=O)OC(C)(C)C)[C@H](C(=O)OC)CC1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 526
• XLogP3: 3.8
• Topological Polar Surface Area: 102

Additional information on Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate

Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate (CAS No. 1187581-89-0): A Comprehensive Overview

Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate, identified by its CAS number 1187581-89-0, is a compound of significant interest in the field of pharmaceutical chemistry and biotechnology. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and synthetic biology. The presence of multiple functional groups, including N,N-bis(tert-butoxycarbonyl) protecting groups and a chiral center, makes it a versatile intermediate in the synthesis of various bioactive molecules.

The structural motif of Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate consists of an amino acid derivative with additional protective groups. The N,N-bis(tert-butoxycarbonyl) (Boc) groups are commonly employed in peptide synthesis to protect the amine functionalities during subsequent chemical modifications. The chiral center at the α-carbon position contributes to the compound's enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role in efficacy and safety.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in the preparation of complex peptidomimetics and protease inhibitors. The hydroxyphenyl group at the third position introduces a hydrophilic moiety, enhancing solubility and bioavailability, which are critical factors in drug design. This feature makes Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.

In the realm of drug discovery, the compound's structural features have been leveraged to design molecules targeting various biological pathways. For instance, studies have demonstrated its potential role in inhibiting specific enzymes involved in inflammation and cancer progression. The hydroxyl group on the phenyl ring can participate in hydrogen bonding interactions with biological targets, thereby modulating enzyme activity. This capability has prompted researchers to explore its derivatives as lead compounds for further optimization.

The synthesis of Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is essential to achieve the desired enantiomeric excess. Advances in asymmetric synthesis have enabled more efficient and scalable production methods, making this compound more accessible for industrial applications.

From a regulatory perspective, the compound's classification as an intermediate rather than an active pharmaceutical ingredient (API) simplifies its handling and commercialization. However, stringent quality control measures must be implemented throughout its production and purification processes to meet pharmaceutical standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its chemical identity and purity.

The growing interest in peptidomimetics as alternative therapeutic agents has further underscored the importance of Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate. Peptidomimetics mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The structural diversity introduced by substituents like the hydroxyphenyl group allows for fine-tuning of binding affinity and selectivity against biological targets. This adaptability has made such compounds valuable tools in rational drug design.

Future research directions may focus on exploring novel derivatives of Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate with enhanced pharmacological profiles. For example, modifications to the side chain or introduction of additional functional groups could lead to compounds with improved metabolic stability or targeted delivery systems. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion, Methyl (S)-N,N-Bis[(1,1-dimethylethoxy)carbonyl]-2-amino-3-(4-hydroxyphenyl)propanoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a cornerstone in the development of innovative therapeutic agents. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly important role in addressing unmet medical needs.